Cas no 1268822-63-4 (2-(2,6-difluoro-4-methoxyphenyl)malonic acid)

2-(2,6-difluoro-4-methoxyphenyl)malonic acid structure
1268822-63-4 structure
Product Name:2-(2,6-difluoro-4-methoxyphenyl)malonic acid
CAS No:1268822-63-4
MF:C10H8F2O5
MW:246.164330482483
CID:2899695
PubChem ID:21706413
Update Time:2025-04-21

2-(2,6-difluoro-4-methoxyphenyl)malonic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2,6-difluoro-4-methoxyphenyl)malonic acid
    • 2-(2,6-Difluoro-4-methoxyphenyl)malonicacid
    • 1268822-63-4
    • XLPDEOVSKWAADT-UHFFFAOYSA-N
    • SCHEMBL1462346
    • 2-(2,6-Difluoro-4-methoxy-phenyl)-malonic acid
    • Inchi: 1S/C10H8F2O5/c1-17-4-2-5(11)7(6(12)3-4)8(9(13)14)10(15)16/h2-3,8H,1H3,(H,13,14)(H,15,16)
    • InChI Key: XLPDEOVSKWAADT-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=C(C=1C(C(=O)O)C(=O)O)F)OC

Computed Properties

  • Exact Mass: 246.03400
  • Monoisotopic Mass: 246.03397968Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 83.8Ų

Experimental Properties

  • PSA: 83.83000
  • LogP: 1.22620
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